Cas no 521-10-8 (Methandriol)

• Product Name: Methandriol
• CAS No: 521-10-8
• MF: C₂₀H₃₂O₂
• MW: 304.466886520386
• CID: 37980
• Update Time: 2026-05-14

Methandriol Chemical and Physical Properties

Names and Identifiers

• Methandriol
• Methylandrostenediol
• 17a-Methyl-3b,17b-dihydroxy-5-androstene
• 17A-METHYL-D]-ANDROSTEN-3B 17B-DIOL
• 17-Methyl-androst-5-ene-3β,17β-diol
• Androdiol
• Cenabolic
• Esjaydiol
• Hibol
• Masdiol
• Megabion
• Metandiol
• Nabadial
• Neostene
• Stenibel

• Inchi： InChI=1S/C20H32O2/c1-18-9-6-14(21)12-13(18)4-5-15-16(18)7-10-19(2)17(15)8-11-20(19,3)22/h4,14-17,21-22H,5-12H2,1-3H3/t14-,15+,16-,17-,18-,19-,20-/m0/s1
• InChI Key： WRWBCPJQPDHXTJ-DTMQFJJTSA-N
• SMILES： C[C@]1([C@]2(C)[C@H]([C@H]3[C@H](CC2)[C@]2(C)C(C[C@H](CC2)O)=CC3)CC1)O

Computed Properties

• Exact Mass: 304.24000
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 0
• Complexity: 512
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 40.5

Experimental Properties

• Color/Form: crystallization
• Density: 1.0279 (rough estimate)
• Melting Point: 205 °C
• Boiling Point: 385.28°C (rough estimate)
• Refractive Index: -75 ° (C=1, EtOH)
• PSA: 40.46000
• LogP: 4.06110
• Merck: 5950
• Specific Rotation: D20 -73° (alc)

Methandriol Security Information

• Hazardous Material transportation number：3249
• Hazard Category Code： 20/21/22-40
• Safety Instruction： 16-23-36
• RTECS：BV8100000
• Hazardous Material Identification：
• Safety Term：6.1(b)
• Packing Group：III
• Packing Group：III
• Hazard Level：6.1(b)
• HazardClass：6.1(b)
• PackingGroup：III